Cas no 158001-41-3 (1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile, 4-amino-6-(4-pyridinyl)-)

• Product name: 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile, 4-amino-6-(4-pyridinyl)-
• CAS No: 158001-41-3
• MF: C₁₁H₇N₇
• MW: 237.220179796219
• CID: 1336850

1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile, 4-amino-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile, 4-amino-6-(4-pyridinyl)-

• Inchi： 1S/C11H7N7/c12-5-7-8-9(13)15-10(16-11(8)18-17-7)6-1-3-14-4-2-6/h1-4H,(H3,13,15,16,17,18)
• InChI Key： RUOJUUSKIHZROS-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)=NC(N)=C2C(C#N)=NNC2=N1

Computed Properties

• Exact Mass: 237.07651

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 413.8±55.0 °C(Predicted)
• PSA: 117.16
• pka: 8.32±0.20(Predicted)